Cas no 685514-79-8 (Chroman-8-ylboronic acid)

• Product Name: Chroman-8-ylboronic acid
• CAS No: 685514-79-8
• MF: C₉H₁₁BO₃
• MW: 177.992842912674
• MDL: MFCD09266209
• CID: 1090746
• PubChem ID: 53438464
• Update Time: 2025-04-20

Chroman-8-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Chroman-8-ylboronic acid
• 3,4-dihydro-2H-chromen-8-ylboronic acid
• CHROMAN-8-BORONIC ACID
• AKOS006331436
• 3,4-Dihydro-2H-1-benzopyran-8-ylboronic acid
• SCHEMBL13722332
• SY208726
• FT-0749805
• MFCD09266209
• EN300-251363
• CS-0139621
• LUKDZQONQZOKEA-UHFFFAOYSA-N
• F53458
• DTXSID40701322
• BS-29447
• Chromane-8-boronic Acid
• (3,4-dihydro-2H-1-benzopyran-8-yl)boronic acid
• 685514-79-8
• DB-074041

• MDL： MFCD09266209
• Inchi： 1S/C9H11BO3/c11-10(12)8-5-1-3-7-4-2-6-13-9(7)8/h1,3,5,11-12H,2,4,6H2
• InChI Key： LUKDZQONQZOKEA-UHFFFAOYSA-N
• SMILES： O1C2C(B(O)O)=CC=CC=2CCC1

Computed Properties

• Exact Mass: 178.08
• Monoisotopic Mass: 178.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• PSA: 49.69000
• LogP: -0.30860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans